Cas no 377048-84-5 (N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine)

• Product Name: N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine
• CAS No: 377048-84-5
• MF: C₁₆H₁₇N₃
• MW: 251.326283216476
• CID: 5865026
• PubChem ID: 920276
• Update Time: 2025-07-02

N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• (1-Isopropyl-1H-benzoimidazol-2-yl)-phenyl-amine
• 1H-Benzimidazol-2-amine, 1-(1-methylethyl)-N-phenyl-
• N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine
• 377048-84-5
• SR-01000273223
• CHEBI:105143
• Q27182840
• SMR000075877
• N-phenyl-1-propan-2-ylbenzimidazol-2-amine
• 1-isopropyl-N-phenyl-1H-benzimidazol-2-amine
• MLS000097307
• CHEMBL1484566
• AKOS002238879
• N-phenyl-1-propan-2-yl-2-benzimidazolamine
• HMS1592F05
• HMS2338H17
• F3257-0132
• 1-isopropyl-N-phenyl-1H-benzo[d]imidazol-2-amine
• SCHEMBL20715329
• SR-01000273223-1

• Inchi： 1S/C16H17N3/c1-12(2)19-15-11-7-6-10-14(15)18-16(19)17-13-8-4-3-5-9-13/h3-12H,1-2H3,(H,17,18)
• InChI Key： VJFHLVODYOCOPX-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)N(C(C)C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 251.142247555g/mol
• Monoisotopic Mass: 251.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 29.8Ų

Additional information on N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine

Comprehensive Overview of N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine (CAS No. 377048-84-5)

N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine (CAS No. 377048-84-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This benzimidazole derivative is characterized by its phenyl and isopropyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its versatility and potential in pharmaceutical intermediates, material science, and organic synthesis.

The molecular structure of N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine features a benzimidazole core, a heterocyclic aromatic system that is widely studied for its biological and chemical significance. The presence of the phenyl group and the isopropyl moiety enhances the compound's stability and reactivity, making it a valuable building block in synthetic chemistry. Recent studies have explored its role in the development of novel therapeutic agents, particularly in targeting specific enzymatic pathways. This aligns with the growing demand for precision medicine and targeted drug delivery systems, which are among the most searched topics in the pharmaceutical sector.

In the context of material science, CAS No. 377048-84-5 has shown promise in the design of advanced polymers and coatings. Its ability to act as a ligand or functional group in coordination chemistry has opened doors for innovations in catalysis and nanotechnology. These applications are particularly relevant to industries focused on sustainable materials and green chemistry, which are trending topics in scientific and industrial communities. The compound's thermal and chemical stability further enhances its suitability for high-performance applications.

From a synthetic perspective, the preparation of N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine involves multi-step organic reactions, often starting from readily available precursors. Optimizing the yield and purity of this compound is a key focus for researchers, as highlighted by frequent searches for efficient synthesis protocols and scalable production methods. The compound's solubility and reactivity in various solvents are also critical parameters that influence its utility in different applications.

The growing interest in CAS No. 377048-84-5 is reflected in the increasing number of patents and publications referencing its use. For instance, its potential as a fluorescence probe or sensor material has been explored in analytical chemistry, addressing the need for high-sensitivity detection methods. This aligns with the broader trend of smart materials and diagnostic tools, which are highly searched topics in academic and industrial research.

In summary, N-phenyl-1-(propan-2-yl)-1H-1,3-benzodiazol-2-amine (CAS No. 377048-84-5) is a compound of significant scientific and industrial interest. Its diverse applications, from pharmaceuticals to advanced materials, make it a subject of ongoing research and development. As the demand for innovative chemical solutions continues to rise, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.